homozimelidine
homozimelidine
Brand Name:
Vulcanchem
CAS No.:
112969-65-0
VCID:
VC0044607
InChI:
InChI=1S/C17H19BrN2.C2H2O4/c1-20(2)12-4-6-17(15-5-3-11-19-13-15)14-7-9-16(18)10-8-14;3-1(4)2(5)6/h3,5-11,13H,4,12H2,1-2H3;(H,3,4)(H,5,6)/b17-6+;
SMILES:
CN(C)CCC=C(C1=CC=C(C=C1)Br)C2=CN=CC=C2.C(=O)(C(=O)O)O
Molecular Formula:
C19H21BrN2O4
Molecular Weight:
421.3 g/mol
homozimelidine
CAS No.: 112969-65-0
Main Products
VCID: VC0044607
Molecular Formula: C19H21BrN2O4
Molecular Weight: 421.3 g/mol
| CAS No. | 112969-65-0 |
|---|---|
| Product Name | homozimelidine |
| Molecular Formula | C19H21BrN2O4 |
| Molecular Weight | 421.3 g/mol |
| IUPAC Name | (E)-4-(4-bromophenyl)-N,N-dimethyl-4-pyridin-3-ylbut-3-en-1-amine;oxalic acid |
| Standard InChI | InChI=1S/C17H19BrN2.C2H2O4/c1-20(2)12-4-6-17(15-5-3-11-19-13-15)14-7-9-16(18)10-8-14;3-1(4)2(5)6/h3,5-11,13H,4,12H2,1-2H3;(H,3,4)(H,5,6)/b17-6+; |
| Standard InChIKey | GCDKFLJBPHHYNR-ZDEOBDHWSA-N |
| Isomeric SMILES | CN(C)CC/C=C(\C1=CC=C(C=C1)Br)/C2=CN=CC=C2.C(=O)(C(=O)O)O |
| SMILES | CN(C)CCC=C(C1=CC=C(C=C1)Br)C2=CN=CC=C2.C(=O)(C(=O)O)O |
| Canonical SMILES | CN(C)CCC=C(C1=CC=C(C=C1)Br)C2=CN=CC=C2.C(=O)(C(=O)O)O |
| Synonyms | homomineldine homozimelidine homozimelidine oxalate (1:1), (Z)-isome |
| PubChem Compound | 6443904 |
| Last Modified | Dec 23 2021 |
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